N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)sulfonyl-N-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-yl)acetamide
• InChI: InChI=1S/C22H18N2O4S2/c1-28-15-7-9-16(10-8-15)30(26,27)12-19(25)23-22-24-21-17-4-2-3-13-5-6-14(20(13)17)11-18(21)29-22/h2-4,7-11H,5-6,12H2,1H3,(H,23,24,25)
• InChI Key: IJFYVKOHAIDIDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=NC3=C(S2)C=C4CCC5=C4C3=CC=C5
• Molecular Formula: C22H18N2O4S2
• Molecular Weight: 438.5 g/mol

Description

The thiazolo[5,4-d]thiazole fused (bi)heterocycle is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap. The parent thiazolo[5,4-d]thiazole moiety already possesses some appealing features towards applications in organic electronics.

Synthesis Analysis

Aryl-functionalized thiazolo[5,4-d]thiazole derivatives, which expand the conjugated backbone of the semiconducting material, are easily prepared. Modern synthetic techniques for thiazolo[5,4-b]pyridine bicyclic scaffold construction start from thiazole or thiazolidine derivatives followed by pyridine annulation.

Molecular Structure Analysis

The planar TzTz moiety coupled with integrated porphyrin units enables efficient π-conjugation and charge distribution in the Por-TzTz-POF.

Chemical Reactions Analysis

The synthetic chemistry behind these molecules has only been explored to a minor extent and there is plenty of room for improvement and broadening of the material scope.

Physical And Chemical Properties Analysis

The thiazolo[5,4-d]thiazole fused (bi)heterocycle is an electron-deficient system with high oxidative stability.

Scientific Research Applications

Organic Electronics and Semiconductors

• The thiazolo[5,4-d]thiazole (TzTz) moiety is an electron-deficient system with high oxidative stability and a rigid planar structure. .

Nonlinear Optical (NLO) Materials

• .

Conjugated Polymers for Organic Electronics

• .

Future Directions

Interest in thiazolo[5,4-d]thiazole-based materials has been rather low, until quite recently, when the high potential of these molecules was widely recognized, notably in the field of organic photovoltaics. There is plenty of room for improvement and broadening of the material scope.